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Compound of Interest

Compound Name: Ethyl maleate

Cat. No.: B11935775

Introduction: Diethyl maleate (CAS No. 141-05-9), often referred to as ethyl maleate, is the
diethyl ester of maleic acid.[1] It presents as a colorless, transparent, oily liquid with a
characteristically fruity odor.[1][2] This versatile organic compound is a crucial intermediate in a
multitude of industrial applications, including the synthesis of polymers, coatings,
pharmaceuticals, and pesticides like malathion.[1][3] In the realm of biomedical research,
diethyl maleate is an invaluable tool for investigating cellular responses to oxidative stress,
primarily through its ability to deplete intracellular glutathione.[1] This guide offers a
comprehensive overview of its physicochemical properties, chemical reactivity, biological
interactions, and detailed experimental protocols relevant to researchers, scientists, and drug

development professionals.

Physicochemical Properties

The fundamental physical and chemical characteristics of diethyl maleate are critical for its
application in both laboratory and industrial settings. These properties dictate its behavior in
various solvents, its reactivity, and its handling requirements.
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Property Value Reference(s)

IUPAC Name diethyl (Z2)-but-2-enedioate [4]

CAS Number 141-05-9 [1]

Molecular Formula CsH1204 [1]

Molecular Weight 172.18 g/mol [1114]
Colorless, transparent, oily

Appearance o [1112]
liquid

Odor Fruity, banana-citrus [2]

Melting Point -10°C [1112][5]

Boiling Point 223-225 °C at 760 mmHg [1][2][5]

) 1.064 - 1.066 g/cm? at 20-25

Density [1][2]
°C

Flash Point 93 °C (200 °F) [1][3][6]

Refractive Index

1.4383 - 1.441 at 20-25 °C

[1](21[3]

Vapor Pressure

1 mmHg at 14 °C

[6]

Water Solubility

Slightly soluble (1.4% w/w at
30°C)

[1]3]

Solubility

Miscible with organic solvents

like ethanol and ether

[1]3]

logP (o/w)

1.449 (estimated)

[6]

Chemical Reactivity and Synthesis

Diethyl maleate's reactivity is primarily defined by its electrophilic carbon-carbon double bond,

making it susceptible to nucleophilic attack and a valuable component in cycloaddition

reactions.

Key Reactions:
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» Michael Addition: As a potent Michael acceptor, diethyl maleate readily undergoes
conjugate addition with nucleophiles, most notably thiols.[1] Its reaction with the sulfhydryl
group of glutathione is the basis of its primary biological activity.[1]

o Diels-Alder Reaction: It functions as an effective dienophile in Diels-Alder reactions, reacting
with conjugated dienes to form substituted cyclohexene derivatives, which are valuable
intermediates in organic synthesis.[1][4][7]

o Polymerization: While homopolymerization is difficult, diethyl maleate readily copolymerizes
with more reactive monomers, such as vinyl acetate, via free-radical mechanisms to produce
polymers with modified properties for adhesives and coatings.[8]

Stability and Incompatibilities: The compound is stable under recommended storage conditions.
[5] However, prolonged contact with air and light can lead to the formation of potentially
explosive peroxides.[9] It is incompatible with strong oxidizing agents, reducing agents, acids,
and bases.[2][3]

Experimental Protocol: Synthesis of Diethyl Maleate

Diethyl maleate is typically synthesized via the acid-catalyzed esterification of maleic
anhydride with ethanol.[10][11]

Methodology:

o Reactant Setup: In a round-bottom flask equipped with a reflux condenser, Dean-Stark trap,
and thermometer, combine maleic anhydride, excess absolute ethanol (e.g., a 1:2 molar ratio
or higher), a solid acid catalyst (e.g., acid zeolite or cation exchange resin), and a water
entrainer such as toluene or hexane.[1][10][12]

e Reaction: Heat the mixture to reflux. The water produced during the esterification is
azeotropically removed and collected in the Dean-Stark trap, driving the reaction to
completion.[1][10]

» Monitoring: Continue the reaction until no more water is collected or for a predetermined time
(e.g., 25-30 minutes after the mixture is clear).[10]
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o Work-up: After cooling the mixture to room temperature, separate the organic layer. Wash it
with water to remove any residual acid and unreacted ethanol.[1][10]

« Purification: Dry the organic layer over an anhydrous salt like sodium sulfate. Purify the
crude product via distillation, collecting the fraction that boils in the range of 216-220 °C to
yield pure diethyl maleate.[1][10]

Workflow for Diethyl Maleate Synthesis

1. Reaction Setup

2. Esterification 3. Work-up 4. Purification
Azeotropic Water Removal Wash Organic Layer ] U :
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Caption: Workflow for the synthesis of diethyl maleate via esterification.

Biological Activity & Signaling Pathways

Diethyl maleate is a well-established agent for modulating cellular redox balance, making it a
standard tool in toxicology and pharmacology.

Glutathione Depletion: The most significant biological effect of diethyl maleate is the depletion
of intracellular glutathione (GSH).[1] This occurs via a Michael addition reaction where the
sulfhydryl group of GSH attacks the electron-deficient double bond of diethyl maleate. This
conjugation is often catalyzed by the enzyme family Glutathione S-transferases (GSTs).[1] The
resulting depletion of the cellular GSH pool induces a state of oxidative stress, as the cell's
primary antioxidant defense is compromised.

Nrf2 Pathway Activation: Diethyl maleate is a known activator of the Nuclear factor erythroid 2-
related factor 2 (Nrf2) signaling pathway, a critical cellular defense mechanism against
oxidative stress.[1]
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o Keapl Modification: Under normal conditions, Nrf2 is sequestered in the cytoplasm by its
inhibitor, Kelch-like ECH-associated protein 1 (Keapl). Electrophiles like diethyl maleate
can modify reactive cysteine residues on Keapl.[1]

» Nrf2 Release & Translocation: This modification leads to a conformational change in Keapl,
causing it to release Nrf2.[1]

o Gene Transcription: The freed Nrf2 translocates to the nucleus, where it binds to the
Antioxidant Response Element (ARE) in the promoter regions of target genes. This action
initiates the transcription of a suite of cytoprotective and antioxidant enzymes, such as heme
oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1).[1]
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Nrf2 Pathway Activation by Diethyl Maleate
4

Cytoplasm

Diethyl Maleate

Modifies Cysteine
Residues on Keapl

Dissocidtion Dissociation

(Modified Keapl)

-

J

Translocation

Nucleus

inds to

ARE
Antioxidant Response Element

ctivates

Transcription of
Cytoprotective Genes
(e.g., HO-1, NQO1)

Click to download full resolution via product page

Caption: Diethyl maleate activates the Nrf2 antioxidant response pathway.
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Experimental Protocols for Biological Research
Protocol: Glutathione Depletion Assay

This protocol describes a method to quantify the depletion of intracellular GSH in cultured cells
after treatment with diethyl maleate using Ellman's reagent (DTNB).

Methodology:

e Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere
overnight. Treat the cells with various concentrations of diethyl maleate for a specified
duration.

o Cell Lysis: After treatment, wash the cells with phosphate-buffered saline (PBS) and lyse
them using a suitable assay buffer to release intracellular contents.

» Standard Curve: Prepare a series of known concentrations of GSH in the same assay buffer
to generate a standard curve for quantification.[1]

e Assay Procedure: In a 96-well plate, add the cell lysates and the GSH standards to separate
wells. Add the assay buffer containing Ellman's reagent (DTNB) and glutathione reductase to
each well.[1]

e Reaction Initiation and Measurement: Initiate the reaction by adding NADPH. Immediately
begin measuring the absorbance at 412 nm at regular intervals using a microplate reader.
The rate of color formation is directly proportional to the concentration of glutathione.[1]

o Calculation: Determine the GSH concentration in the samples by comparing their
absorbance values to the standard curve.
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Workflow for Glutathione Depletion Assay
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Caption: Experimental workflow for quantifying cellular glutathione levels.

Safety and Handling

Diethyl maleate is classified as a hazardous substance and requires careful handling to
minimize exposure.[1][9]

Key Hazards:

o Eye Irritation: Causes serious eye irritation.[5]
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o Skin Sensitization: May cause an allergic skin reaction upon contact.[5]

e Aquatic Hazard: Harmful to aquatic life with long-lasting effects.[5]

o Other: Itis an irritant to the respiratory system and may cause lung damage if swallowed and

aspirated.[1][9]

Personal Protective Equipment (PPE): Appropriate PPE is mandatory to prevent exposure.[13]

Protection Type

Specification

Rationale

Eye and Face

Chemical safety glasses with
side shields or goggles. A face
shield is recommended if there
is a high risk of splashing.[13]

Protects against splashes and
vapors that cause serious eye
irritation.[13]

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Provides a barrier against skin

Hand Gloves must be inspected contact, which can cause
before use and disposed of irritation and sensitization.[13]
properly.[13]

Standard laboratory coat. A

Bod chemical-resistant apron may Prevents contamination of

ody

be needed for larger
quantities.[13]

personal clothing.

Respiratory

Generally not required in a
well-ventilated area or
chemical fume hood. A NIOSH-
approved respirator with an
organic vapor cartridge is
necessary for large spills or in

poorly ventilated areas.[13]

Protects against inhalation of

irritating vapors.[13]

Handling and Storage:

o Always handle in a well-ventilated area, preferably within a chemical fume hood.[9][13]
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e Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[5]

[°]
» Store in a cool, dry, and well-ventilated area in tightly sealed containers.[3][9]

o Keep away from incompatible materials such as strong acids, bases, and oxidizing agents,
as well as sources of ignition.[3][9]

Conclusion:

Diethyl maleate is a compound with well-defined physicochemical properties that underpin its
broad utility in chemical manufacturing and biomedical research. Its roles as a versatile
synthetic intermediate and a potent modulator of cellular glutathione levels make it an
indispensable tool. A thorough understanding of its chemical reactivity, biological effects, and
proper handling procedures is essential for its safe and effective use by researchers and
scientists in the development of new materials and therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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